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Compound of Interest

Compound Name: N-nitroso-cinacalcet

Cat. No.: B15808108

Get Quote

Introduction

Cinacalcet is a calcimimetic agent that modulates the activity of the calcium-sensing receptor

(CaSR) and is used in the treatment of secondary hyperparathyroidism in patients with chronic

kidney disease and for hypercalcemia in patients with parathyroid carcinoma.[1][2] N-nitroso-
cinacalcet is a potential genotoxic impurity that can form during the synthesis, processing, or

storage of cinacalcet, particularly in the presence of nitrosating agents like nitrites.[2] Due to its

potential carcinogenicity, regulatory bodies have set stringent limits for such impurities in

pharmaceutical products.[2][3] The acceptable intake (AI) for N-nitroso-cinacalcet has been

established at 400 ng/day.[2][4] This necessitates the development of sensitive and specific

analytical methods to detect and quantify N-nitroso-cinacalcet at trace levels in the cinacalcet

drug substance and formulated products.

This application note describes a sensitive and specific liquid chromatography-tandem mass

spectrometry (LC-MS/MS) method for the separation and quantification of N-nitroso-
cinacalcet from cinacalcet.
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The analysis of N-nitroso-cinacalcet presents several challenges. The presence of a

trifluoromethyl group in its structure can lead to ion suppression in mass spectrometry,

potentially affecting the sensitivity of the method.[4] Furthermore, N-nitroso compounds can

sometimes exist as a mixture of syn and anti isomers, which may result in the appearance of

two distinct chromatographic peaks.[4] Standard HPLC-UV methods often lack the required

sensitivity and can be prone to interference from the active pharmaceutical ingredient (API) and

other impurities.[4] Therefore, LC-MS/MS is the recommended technique for reliable

quantification at the required low levels.[4]

LC-MS/MS Method

A sensitive, stability-indicating gradient reversed-phase ultra-performance liquid

chromatography (UPLC) method coupled with a tandem mass spectrometer is proposed for the

quantitative estimation of N-nitroso-cinacalcet.

Experimental Protocols
Instrumentation

Chromatograph: A UHPLC or HPLC system equipped with a binary pump, autosampler, and

column oven.

Mass Spectrometer: A triple quadrupole or high-resolution mass spectrometer (HRAM) is

recommended for high sensitivity and selectivity.[5]

Ionization Source: Atmospheric Pressure Chemical Ionization (APCI) or Electrospray

Ionization (ESI) in positive ion mode.[4][5]

Chromatographic Conditions
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Parameter Value

Column C18, 100 mm x 2.1 mm, 1.8 µm

Mobile Phase A 0.1% Formic acid in Water

Mobile Phase B 0.1% Formic acid in Acetonitrile

Gradient 5% to 95% B over 10 minutes

Flow Rate 0.4 mL/min

Column Temperature 40°C

Injection Volume 5 µL

Mass Spectrometer Conditions

Parameter Value

Ionization Mode Positive Ion APCI/ESI

Detection Mode Multiple Reaction Monitoring (MRM)

MRM Transition for N-nitroso-cinacalcet
To be determined by direct infusion of a

standard

MRM Transition for Cinacalcet m/z 358.2 → 155.1[6]

Reagent and Sample Preparation

Diluent: A mixture of acetonitrile and water (50:50 v/v).

Standard Stock Solution: Accurately weigh a suitable amount of N-nitroso-cinacalcet
reference standard and dissolve in the diluent to obtain a known concentration.

Cinacalcet Standard Solution: Accurately weigh a suitable amount of cinacalcet reference

standard and dissolve in the diluent.

Spiked Sample Solution: Prepare a solution of cinacalcet in the diluent and spike it with the

N-nitroso-cinacalcet standard stock solution to achieve a concentration at the specification
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level (e.g., 1 ppm).

Sample Preparation (Drug Substance): Accurately weigh and dissolve the cinacalcet drug

substance in the diluent to a final concentration suitable for analysis.

Sample Preparation (Tablets): Weigh and finely powder a representative number of tablets.

Accurately weigh a portion of the powder equivalent to a specific amount of cinacalcet and

transfer it to a volumetric flask. Add the diluent, sonicate to ensure complete dissolution, and

dilute to volume. Centrifuge or filter the solution before injection.[7]

Data Presentation
The following table summarizes the expected quantitative data for the developed method. The

values are representative and should be confirmed during method validation.

Analyte
Expected
Retention Time
(min)

Linearity
(ng/mL)

LOQ (ng/mL) LOD (ng/mL)

N-nitroso-

cinacalcet
To be determined 0.1 - 10 < 0.1 < 0.05

Cinacalcet To be determined - - -
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Caption: Experimental workflow for the analysis of N-nitroso-cinacalcet.
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Caption: Formation of N-nitroso-cinacalcet from cinacalcet.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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